Cas no 2098116-48-2 (3-fluoro-3-isopropyl-azetidine;hydrochloride)

• Product Name: 3-fluoro-3-isopropyl-azetidine;hydrochloride
• CAS No: 2098116-48-2
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• CID: 5726061
• PubChem ID: 122239508
• Update Time: 2026-03-11

3-fluoro-3-isopropyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098116-48-2
• 3-fluoro-3-(propan-2-yl)azetidine hydrochloride
• F2147-5511
• AKOS040812712
• 3-Fluoro-3-isopropyl-azetidine;hydrochloride
• 3-fluoro-3-propan-2-ylazetidine;hydrochloride
• 3-fluoro-3-isopropyl-azetidine;hydrochloride

• Inchi： 1S/C6H12FN.ClH/c1-5(2)6(7)3-8-4-6;/h5,8H,3-4H2,1-2H3;1H
• InChI Key： ZTTPDFDEZDZEDC-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNC1)C(C)C

Computed Properties

• Exact Mass: 153.0720553g/mol
• Monoisotopic Mass: 153.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-fluoro-3-isopropyl-azetidine;hydrochloride

Introduction to 3-fluoro-3-isopropyl-azetidine hydrochloride (CAS No. 2098116-48-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-fluoro-3-isopropyl-azetidine hydrochloride, identified by the chemical compound identifier CAS No. 2098116-48-2, represents a significant advancement in the realm of pharmaceutical and chemical biology research. This compound, characterized by its unique structural motif—a fluorinated azetidine ring substituted with an isopropyl group—has garnered considerable attention due to its versatile reactivity and potential therapeutic applications. The introduction of fluorine at the 3-position of the azetidine scaffold not only enhances the metabolic stability of the molecule but also imparts selective binding properties, making it an attractive scaffold for drug discovery.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This enhanced solubility profile is particularly advantageous for medicinal chemists who require compounds to be readily soluble in multiple solvents for structural biology studies, enzyme inhibition assays, and pharmacokinetic evaluations.

Recent research has highlighted the potential of fluorinated azetidine derivatives as key intermediates in the synthesis of bioactive molecules. The presence of a fluorine atom at the 3-position of the azetidine ring influences electronic and steric properties, enabling fine-tuning of molecular interactions with biological targets. For instance, fluorine atoms are known to increase lipophilicity and reduce metabolic degradation, thereby extending the half-life of drugs once administered. Additionally, fluorine can participate in hydrogen bonding interactions, which is crucial for achieving high-affinity binding to protein targets.

In the context of drug development, 3-fluoro-3-isopropyl-azetidine hydrochloride has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases. Its structural framework can be modified to develop kinase inhibitors, protease inhibitors, and other small-molecule drugs that interact with specific biological pathways. The isopropyl group further contributes to steric hindrance around the azetidine core, allowing medicinal chemists to modulate binding affinities and selectivity against off-target proteins.

One notable application of this compound has been in the development of antiviral agents. The fluorinated azetidine scaffold has shown promise in inhibiting viral proteases and polymerases by mimicking natural substrates or by inducing conformational changes in viral proteins. Such modifications are critical for designing drugs that can evade viral resistance mechanisms. Furthermore, preclinical studies have demonstrated that derivatives of this compound exhibit potent antiviral activity with favorable pharmacokinetic profiles.

The role of fluorinated heterocycles like azetidine in medicinal chemistry cannot be overstated. These scaffolds provide a balance between structural complexity and biological activity, making them ideal candidates for further optimization. Researchers have leveraged computational chemistry techniques to predict how structural modifications—such as altering substituents at different positions—will affect biological activity. This approach has led to the identification of novel analogs with improved potency and reduced toxicity.

Another area where 3-fluoro-3-isopropyl-azetidine hydrochloride has made significant contributions is in oncology research. Fluorinated azetidine derivatives have been investigated as inhibitors of tumor-associated enzymes that drive uncontrolled cell growth. By targeting specific kinases or enzymes overexpressed in cancer cells, these compounds offer a mechanism to selectively kill malignant cells while sparing healthy tissues. Preliminary studies have shown that such derivatives exhibit dose-dependent cytotoxic effects on various cancer cell lines without notable off-target effects.

The synthesis of 3-fluoro-3-isopropyl-azetidine hydrochloride involves multi-step organic reactions that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the fluorine atom at the 3-position followed by alkylation to incorporate the isopropyl group. The final step typically involves salt formation with hydrochloric acid to enhance stability and solubility. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

In conclusion, 3-fluoro-3-isopropyl-azetidine hydrochloride (CAS No. 2098116-48-2) stands out as a valuable building block in pharmaceutical research due to its unique structural features and broad applicability across multiple therapeutic areas. Its ability to modulate biological targets while maintaining favorable pharmacokinetic properties makes it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.